Cas no 488725-28-6 (3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one)

• Product Name: 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one
• CAS No: 488725-28-6
• MF: C₁₃H₁₀ClN₃OS₂
• MW: 323.820998668671
• CID: 3080099
• PubChem ID: 3157015
• Update Time: 2025-10-21

3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-(3-chlorobenzyl)thiazol-2-yl)-2-iminothiazolidin-4-one
• F1305-0368
• AB00582593-02
• 3-{5-[(3-CHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-IMINO-1,3-THIAZOLIDIN-4-ONE
• 3-[5-(3-chlorobenzyl)thiazol-2-yl]-2-imino-thiazolidin-4-one
• EU-0015871
• 3-[5-[(3-chlorophenyl)methyl]-2-thiazolyl]-2-imino-4-thiazolidinone
• STL357245
• AKOS000570390
• BDBM43883
• 2-azanylidene-3-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1,3-thiazolidin-4-one
• 3-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-2-imino-1,3-thiazolidin-4-one
• 3-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-imino-1,3-thiazolidin-4-one
• cid_3157015
• VU0067768-4
• CHEMBL1546739
• HMS2758E14
• SMR000288958
• MLS000707891
• 3-[5-(3-CHLOROBENZYL)-1,3-THIAZOL-2-YL]-2-IMINO-1,3-THIAZOLAN-4-ONE
• 488725-28-6
• 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one

• Inchi： 1S/C13H10ClN3OS2/c14-9-3-1-2-8(4-9)5-10-6-16-13(20-10)17-11(18)7-19-12(17)15/h1-4,6,15H,5,7H2
• InChI Key： BDMKQYJFAWVQOA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=CN=C(N2C(=N)SCC2=O)S1

Computed Properties

• Exact Mass: 322.9953820g/mol
• Monoisotopic Mass: 322.9953820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 111Ų

Additional information on 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one

Compound CAS No. 488725-28-6: 3-{5-(3-Chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one

The compound with CAS No. 488725-28-6, known as 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-1,3-thiazolidin-4-one, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are known for their versatility in organic synthesis and their ability to form stable structures. The molecule incorporates a thiazole ring system and a thiazolidinone core, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of thiazolidinones in drug discovery, particularly in the development of antimicrobial agents. The presence of the chlorophenyl group in this compound introduces additional electronic and steric effects, which can enhance its bioactivity. Researchers have explored the potential of this compound as an anticancer agent, where its ability to inhibit specific enzymes or pathways has shown promising results in vitro.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent incorporation of the imino group. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound. These advancements have made it more accessible for further studies in pharmacology and toxicology.

In terms of applications, this compound has shown potential in the field of bioorganic chemistry. Its ability to act as a precursor for more complex molecules has been exploited in the synthesis of bioactive compounds. For instance, researchers have used this compound as a building block for constructing heterocyclic frameworks that mimic natural products. This approach has opened new avenues for drug design and has contributed to the development of novel therapeutic agents.

Recent research has also focused on the toxicological profile of this compound. Studies conducted on cellular models have indicated that it exhibits low toxicity at therapeutic concentrations, making it a safer option for drug delivery systems. Furthermore, its stability under physiological conditions has been confirmed through rigorous testing, which adds to its suitability for biomedical applications.

The structural uniqueness of this compound lies in its combination of thiazole and thiazolidinone moieties. The thiazole ring contributes to its aromaticity and electronic properties, while the thiazolidinone core provides a rigid framework that enhances its interactions with biological targets. This combination makes it an ideal candidate for studying molecular recognition and binding affinities.

In conclusion, CAS No. 488725-28-6 represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and medicine.